Cas no 92984-49-1 (methyl 2-cycloheptylideneacetate)

• Product Name: methyl 2-cycloheptylideneacetate
• CAS No: 92984-49-1
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 801096
• PubChem ID: 7006658
• Update Time: 2025-04-19

methyl 2-cycloheptylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cycloheptylidene-, methyl ester
• methyl 2-cycloheptylideneacetate
• cycloheptyliden-acetic acid methyl ester
• Cycloheptyliden-essigsaeure-methylester
• methyl cycloheptylidene acetate
• EN300-100893
• SCHEMBL8089816
• DTXSID90426518
• methyl2-cycloheptylideneacetate
• 92984-49-1
• FT-0628719
• METHYL CYCLOHEPTYLIDENEACETATE
• AKOS023590278

• Inchi： 1S/C10H16O2/c1-12-10(11)8-9-6-4-2-3-5-7-9/h8H,2-7H2,1H3
• InChI Key： BQKJZAQJFOUASE-UHFFFAOYSA-N
• SMILES： O(C)C(/C=C1/CCCCCC/1)=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 100°C 6mm
• Flash Point: 115.2°C
• Refractive Index: 1.526
• PSA: 26.30000
• LogP: 2.44000

methyl 2-cycloheptylideneacetate Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters